Cas no 2138100-52-2 (2-(1-tert-butyl-1H-pyrazol-4-yl)-2-fluoroacetic acid)

• Product Name: 2-(1-tert-butyl-1H-pyrazol-4-yl)-2-fluoroacetic acid
• CAS No: 2138100-52-2
• MF: C₉H₁₃FN₂O₂
• MW: 200.210125684738
• CID: 5779638
• PubChem ID: 165834422
• Update Time: 2023-12-26

2-(1-tert-butyl-1H-pyrazol-4-yl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-tert-butyl-1H-pyrazol-4-yl)-2-fluoroacetic acid
• EN300-1139505
• 2138100-52-2

• Inchi： 1S/C9H13FN2O2/c1-9(2,3)12-5-6(4-11-12)7(10)8(13)14/h4-5,7H,1-3H3,(H,13,14)
• InChI Key： UXBRADWZMAZLEQ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C=NN(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 200.09610582g/mol
• Monoisotopic Mass: 200.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.1Ų